2-oxo-6-(2-(6-oxopyridazin-1(6H)-yl)acetyl)-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile

• IUPAC Name: 2-oxo-6-[2-(6-oxopyridazin-1-yl)acetyl]-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
• InChI: InChI=1S/C15H13N5O3/c16-7-10-6-11-8-19(5-3-12(11)18-15(10)23)14(22)9-20-13(21)2-1-4-17-20/h1-2,4,6H,3,5,8-9H2,(H,18,23)
• InChI Key: NORKZLYQCDTXTK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1NC(=O)C(=C2)C#N)C(=O)CN3C(=O)C=CC=N3
• Molecular Formula: C15H13N5O3
• Molecular Weight: 311.30 g/mol

Description

2-oxo-6-(2-(6-oxopyridazin-1(6H)-yl)acetyl)-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile is a useful research compound. Its molecular formula is C15H13N5O3 and its molecular weight is 311.301. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research in the area of naphthyridine derivatives has led to the development of new synthetic pathways for pyridazin-3-one and 2-amino-5-arylazopyridine derivatives, which are valuable in the synthesis of fused azines. A study by Ibrahim and Behbehani (2014) established a general route for synthesizing a novel class of pyridazin-3-one derivatives, demonstrating the versatility of these compounds in creating a variety of structurally related entities. These derivatives show promise in further chemical modifications, leading to the production of azolo[1,5-a]pyrimidine derivatives and a new class of 1,8-naphthyridine derivatives, indicating a broad applicability in medicinal chemistry and material science (Ibrahim & Behbehani, 2014).

Potential Therapeutic Applications

The chemical framework of naphthyridine derivatives, including the specific compound , has been explored for potential therapeutic applications. For example, Balmori et al. (2017) synthesized derivatives showing moderate, selective human acetylcholinesterase inhibition, pointing towards potential applications in Alzheimer's disease therapy. This highlights the compound's relevance in developing treatments for neurodegenerative disorders, capitalizing on its ability to modulate biological targets (Balmori et al., 2017).

Utility in Creating New Chemical Entities

The structural complexity and reactivity of naphthyridine derivatives make them suitable for creating a wide range of new chemical entities with potential applications across various scientific fields. Studies have demonstrated the synthesis of pyrazolo[3,4-b]quinolin-3-amine and benzo[b][1,8]naphthyridine derivatives, showcasing the adaptability of these compounds in chemical synthesis for producing materials with novel properties and potential applications in drug development and beyond (Elkholy, 2007).